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Introduction

H122 is a potent and selective PROTAC (Proteolysis Targeting Chimera) degrader of the
transcriptional coactivators TEAD (Transcriptional Enhanced Associate Domain). By inducing
the degradation of TEAD proteins, H122 effectively downregulates the expression of oncogenic
proteins such as Myc, presenting a promising therapeutic strategy in cancers driven by the
Hippo pathway.[1][2] This document provides detailed application notes and standardized
protocols for the use of H122 in a research and drug development setting.

Mechanism of Action

H122 functions by hijacking the cell's natural protein disposal system. It is a heterobifunctional
molecule composed of a ligand that binds to TEAD proteins, a linker, and a ligand that recruits
an E3 ubiquitin ligase, such as Cereblon.[3] This proximity induces the ubiquitination of TEAD
proteins, marking them for degradation by the proteasome. The degradation of TEAD leads to
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the suppression of its target genes, including the proto-oncogene c-Myc, thereby inhibiting
cancer cell growth and proliferation.[1][2]
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Caption: Mechanism of action of H122 leading to TEAD degradation.

Quantitative Data Summary
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Parameter Value Cell Line/Target Reference
TEAD1 Degradation
3nM [1][2]
(DC50)
TEAD?2 Binding
o _ 2.0 nM [1][2]
Affinity (Ki)
TEAD3 Binding
o _ 3.6 nM [1]12]
Affinity (Ki)
TEADA4 Binding
o ) 1.6 nM [1][2]
Affinity (Ki)
MSTO-211H Cell
21.3 nM MSTO-211H [1][2]
Growth (IC50)
NCI-H226 Cell Growth
0.6 nM NCI-H226 [11[2]

(IC50)

Experimental Protocols

1. Cell Culture and Maintenance

e Cell Lines: MSTO-211H and NCI-H226 cells can be obtained from a reputable cell bank

(e.g., ATCC).

e Culture Medium: Grow cells in RPMI-1640 medium supplemented with 10% fetal bovine

serum (FBS) and 1% penicillin-streptomycin.

e Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

e Subculturing: Passage cells every 2-3 days or when they reach 80-90% confluency.

2. In Vitro Cytotoxicity Assay

This protocol is designed to determine the IC50 value of H122 in cancer cell lines.

o Materials:
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[e]

H122 (stock solution in DMSO)

o

96-well cell culture plates

[¢]

CellTiter-Glo® Luminescent Cell Viability Assay (or equivalent)

Plate reader with luminescence detection

[¢]

e Procedure:

o Seed cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere
overnight.

o Prepare serial dilutions of H122 in culture medium. The final DMSO concentration should
not exceed 0.1%.

o Remove the old medium from the wells and add 100 pL of the H122 dilutions. Include a
vehicle control (DMSO only).

o Incubate the plate for 72 hours at 37°C.

o After incubation, perform the CellTiter-Glo® assay according to the manufacturer's
instructions.

o Measure luminescence using a plate reader.

o Calculate the IC50 value by plotting the percentage of cell viability against the log
concentration of H122 and fitting the data to a dose-response curve.

3. Western Blotting for TEAD Degradation

This protocol is used to confirm the degradation of TEAD proteins following H122 treatment.

o Materials:

o H122

o 6-well cell culture plates
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o RIPA lysis buffer with protease and phosphatase inhibitors

o BCA protein assay kit

o SDS-PAGE gels

o PVDF membrane

o Primary antibodies: Anti-TEAD1, Anti-TEADZ2, Anti-TEAD3, Anti-TEAD4, Anti-c-Myc, Anti-
GAPDH (or other loading control)

o HRP-conjugated secondary antibodies

o Chemiluminescent substrate

o Imaging system

Procedure:

o Seed cells in 6-well plates and grow to 70-80% confluency.

o Treat cells with various concentrations of H122 (e.g., 1 nM, 10 nM, 100 nM) for different
time points (e.g., 4, 8, 12, 24 hours). Include a vehicle control.

o Lyse the cells with RIPA buffer and quantify protein concentration using the BCA assay.

o Separate 20-30 pg of protein per lane on an SDS-PAGE gel.

o Transfer the proteins to a PVYDF membrane.

o Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

o Incubate the membrane with primary antibodies overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour
at room temperature.

o Detect the protein bands using a chemiluminescent substrate and an imaging system.
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o Analyze the band intensities to determine the extent of protein degradation.

1. Cell Culture & Treatment with H122

:

2. Cell Lysis & Protein Quantification
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Caption: Western Blotting workflow for assessing H122-induced protein degradation.

Related Research Tools: YAP (H122) Polyclonal
Antibody

For researchers investigating the Hippo pathway and the effects of H122, the YAP (H122)
polyclonal antibody is a useful tool for detecting the Yes-associated protein (YAP), a key
upstream regulator of TEAD.[4][5]

Applications and Recommended Dilutions

Application Recommended Dilution Reference
Western Blot (WB) 1:500 - 1:1000 [41[6]
Immunohistochemistry (IHC) 1:50 - 1:200 [41[6]

Storage and Stability

Store the antibody at 4°C for short-term use and aliquot and store at -20°C for long-term
storage. Avoid repeated freeze-thaw cycles.[4]

Disclaimer: H122 is for research use only and is not intended for human or veterinary use.[1]
Researchers should adhere to all applicable safety guidelines and institutional protocols when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Standard Operating Procedure for H122: APROTAC
TEAD Degrader]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621958/docs#standard-operating-procedure-for-
h122-a-protac-tead-degrader]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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